Cas no 110659-91-1 (Psammaplin A)

Psammaplin A is a marine metabolite and an effective inhibitor of HDAC and DNA methyltransferases Psammaplin A is a highly potent and selective HDAC1 inhibitor with an IC50 of 0.9 nm. Its selectivity for HDAC1 is 360 times that of dac6, and its potency for HDAC7 and hdac8 is more than 1000 times lower Psammaplin a has antibacterial effect on Gram-positive bacteria, and inhibits DNA synthesis and DNA gyrase activity. Anti tumor activity

Psammaplin A structure

Product Name:Psammaplin A

CAS No:110659-91-1

Molecular Formula:C₂₂H₂₄N₄O₆S₂Br₂

Molecular Weight:664.38716

CID:179766

Psammaplin A Properties

Names and Identifiers

- PSAMMAPLIN A
- (2E,2'E)-N,N'-(disulfanediyldiethane-2,1-diyl)bis[3-(3-bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanamide]
- Benzenepropanamide, N,N'-(dithiodi-2,1-ethanediyl)bis(3-bromo-4-hydroxy-alpha-(hydroxyimino)-
- (E,E)-Psammaplin A
- Bisprasin
- UVI 5000
- Bisprasin, N,N"-(dithiodi-2,1-ethanediyl)bis[3-bromo-4-hydroxy-a-(hydroxyimino)-benzenepropanamide
- InChIKey： LMAFSGDNHVBIHU-HJVIKEODSA-N
- Inchi： InChI=1S/C22H24Br2N4O6S2/c23-15-9-13(1-3-19(15)29)11-17(27-33)21(31)25-5-7-35-36-8-6-26-22(32)18(28-34)12-14-2-4-20(30)16(24)10-14/h1-4,9-10,29-30,33-34H,5-8,11-12H2,(H,25,31)(H,26,32)/b27-17-,28-18+
- SMILES： S(CCNC(/C(/CC1C=CC(O)=C(Br)C=1)=N\O)=O)SCCNC(/C(/CC1C=CC(O)=C(Br)C=1)=N/O)=O

Computed Properties

Exact Mass: 663.948355
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 13
Monoisotopic Mass: 661.950401
Heavy Atom Count: 36
Complexity: 717
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 214

Experimental Properties

Refractive Index: 1.686
Boiling Point: °Cat760mmHg
Melting Point: 170-172 ºC
Flash Point: °C
Solubility: Insuluble (2.2E-3 g/L) (25 ºC),
Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),

Psammaplin A Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE17201-5mg	psammaplin A	110659-91-1		5mg	$322.00
ChemScence	CS-0019114-100ug	Psammaplin A	110659-91-1		100ug	$200.0	2022-04-28
MedChemExpress	HY-N2150-100μg	Psammaplin A	110659-91-1	≥96.0%	100μg	￥750	2024-07-20
TRC	P840173-5mg	Psammaplin A	110659-91-1		5mg	$ 224.00	2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P933896-1mg	Psammaplin A	110659-91-1	97%	1mg	￥842.00
SHENG KE LU SI SHENG WU JI SHU	sc-258049-1 mg	Psammaplin A,	110659-91-1	≥96%	1mg	￥602.00	2023-07-11